Cas no 28090-15-5 (Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-)
28090-15-5 structure
Product Name:Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-
CAS No:28090-15-5
MF:C12H14O3
MW:206.237763881683
CID:279620
PubChem ID:267137
Update Time:2025-04-19
Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]-
- 4-prenyloxybenzoic acid
- DTXSID20295911
- KLZJDQVTNOMAKU-UHFFFAOYSA-N
- 28090-15-5
- AKOS000202888
- 4-(3-methylbut-2-enoxy)benzoic acid
- A819407
- SCHEMBL3316632
- NSC-106253
- 4-(3-Methyl-but-2-enyloxy)-benzoic acid
- CHEMBL376892
- valencic acid
- NSC106253
-
- Inchi: 1S/C12H14O3/c1-9(2)7-8-15-11-5-3-10(4-6-11)12(13)14/h3-7H,8H2,1-2H3,(H,13,14)
- InChI Key: KLZJDQVTNOMAKU-UHFFFAOYSA-N
- SMILES: O(C1C=CC(C(=O)O)=CC=1)C/C=C(\C)/C
Computed Properties
- Exact Mass: 206.09432
- Monoisotopic Mass: 206.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 233
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- Density: 1.112
- Boiling Point: 344°Cat760mmHg
- Flash Point: 130.8°C
- Refractive Index: 1.541
- PSA: 46.53
- LogP: 2.72980
Benzoic acid,4-[(3-methyl-2-buten-1-yl)oxy]- Related Literature
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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